2-[(3-Chlorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
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Description
2-[(3-Chlorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H22ClN5O3 and its molecular weight is 415.88. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-Chlorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-Chlorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Precursors of Purine Analogs
The synthesis of 4- and 5-disubstituted 1-benzylimidazoles, which are important precursors of purine analogs, involves complex reactions that yield various disubstituted-6-carbamoyl-1,2-dihydropurines. These processes highlight the compound's relevance in creating structurally diverse purine analogs with potential biological applications (Alves, Proença, & Booth, 1994).
Chemical Behavior and Structural Insights
Investigations into the reactivity of certain compounds with isothiocyanates have led to the discovery of novel spiro-linked 2-thioxoimidazolidine-oxindoles and imidazoline-2-thiones, showcasing the versatility of related compounds in synthesizing new chemical entities with potential pharmacological properties (Klásek, Lyčka, Mikšík, & Růžička, 2010).
Novel Syntheses and Antimicrobial Activities
The novel synthesis of some new imidazothiazole and glycocyamidine derivatives, derived from related compounds, and studies on their antimicrobial activities demonstrate the potential for developing new antimicrobial agents. These syntheses provide a basis for exploring the therapeutic potential of compounds structurally related to "2-[(3-Chlorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione" (Magd El-Din, Roaiah, Elsharabasy, & Hassan, 2007).
Exploration of Imidazolidine Derivatives
The synthesis and crystal structure of new imidazolidine-2,4-dione and imidazolidin-2-one derivatives, through the condensation of arylglyoxals with N-hydroxyurea, further underscore the structural and synthetic versatility of these compounds. This research may contribute to the development of novel therapeutic agents by providing foundational knowledge of their structural characteristics (Shtamburg, Anishchenko, Shtamburg, Shishkin, Zubatyuk, Mazepa, Rakipov, & Kostyanovsky, 2008).
properties
IUPAC Name |
2-[(3-chlorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN5O3/c1-12-13(2)26-16-17(22-19(26)24(12)8-5-9-27)23(3)20(29)25(18(16)28)11-14-6-4-7-15(21)10-14/h4,6-7,10,27H,5,8-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNKMUOZRPQBXOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CCCO)N(C(=O)N(C3=O)CC4=CC(=CC=C4)Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 16805013 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.